Cas no 1479045-20-9 (4-(3-Bromophenyl)-4-methylpyrrolidin-2-one)

• Product Name: 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one
• CAS No: 1479045-20-9
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5056558
• Update Time: 2025-06-07

4-(3-Bromophenyl)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-4-methylpyrrolidin-2-one
• 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one

• Inchi： 1S/C11H12BrNO/c1-11(6-10(14)13-7-11)8-3-2-4-9(12)5-8/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： JMLMZZDFVZZENO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C)CC(NC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one

4-(3-Bromophenyl)-4-methylpyrrolidin-2-one (CAS No. 1479045-20-9): A Comprehensive Overview

4-(3-Bromophenyl)-4-methylpyrrolidin-2-one (CAS No. 1479045-20-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone, a versatile scaffold that has been extensively studied for its potential therapeutic applications. The presence of the bromophenyl and methyl groups imparts unique chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one is characterized by a pyrrolidinone ring with a 3-bromophenyl substituent at the 4-position and a methyl group at the same position. This arrangement provides the molecule with a combination of aromatic and aliphatic functionalities, which can influence its interactions with biological targets. The bromine atom, in particular, can play a crucial role in modulating the compound's reactivity and selectivity, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one in various therapeutic areas. One notable application is in the field of neuroscience, where this compound has shown promise as a modulator of neurotransmitter systems. Research has demonstrated that 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one can interact with specific receptors in the brain, potentially offering new avenues for treating neurological disorders such as anxiety, depression, and cognitive impairments.

In addition to its neurological applications, 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one has also been investigated for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are key mediators of inflammatory responses. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one has been another area of focus in recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its behavior in biological systems. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as a therapeutic agent.

The safety profile of 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one is also an important consideration in its development as a pharmaceutical product. Preclinical studies have assessed its toxicity and potential side effects. To date, these studies have indicated that the compound is generally well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile.

In conclusion, 4-(3-Bromophenyl)-4-methylpyrrolidin-2-one (CAS No. 1479045-20-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to explore its potential therapeutic uses and optimize its pharmacological profile, paving the way for new treatments in various medical fields.